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Compound of Interest

Compound Name: Butylcycloheptylprodigiosin

Cat. No.: B12318440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and

use of Butylcycloheptylprodigiosin, a synthetic prodigiosin analogue. Due to the limited

specific data available for this compound, these recommendations are based on the known

properties of prodigiosins in general and standard laboratory safety practices. Users are

strongly advised to conduct their own risk assessments and preliminary experiments to

determine optimal conditions.
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Property Data Reference

IUPAC Name

4-methoxy-5-[(Z)-(5-methyl-4-

pentyl-2H-pyrrol-2-

ylidene)methyl]-1H,1′H-2,2′-

bipyrrole (as a prodigiosin

analogue)

[1]

Molecular Formula
C₂₅H₃₁N₃O (Isomer of

Streptorubin B)
[2]

Appearance
Deep red solid (inferred from

prodigiosins)
[1][3]

Solubility

Insoluble in water; soluble in

organic solvents such as

chloroform, methanol,

acetonitrile, and dimethyl

sulfoxide (DMSO).[4]

[4]

Stability

Sensitive to light.[3][4] Stability

is pH and temperature-

dependent, with potential

degradation under acidic,

alkaline, and high-temperature

conditions.[5][6]

[3][4][5][6]

Safety and Handling Precautions
Butylcycloheptylprodigiosin is a chemical compound with potential biological activity.

Standard laboratory precautions should be observed.

2.1 Personal Protective Equipment (PPE)
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PPE Specification

Gloves

Wear appropriate chemical-resistant gloves

(e.g., nitrile). Inspect gloves before use and

dispose of them properly after handling.[7][8]

Eye Protection
Use safety glasses with side-shields or chemical

safety goggles.[7][9]

Lab Coat Wear a lab coat to prevent skin contact.

Respiratory
If handling as a powder or creating aerosols,

use a fume hood or wear a respirator.[10]

2.2 General Handling

Avoid contact with skin, eyes, and clothing.[11]

Wash hands thoroughly after handling.[7][8]

Work in a well-ventilated area, preferably a chemical fume hood.[8]

Avoid inhalation of dust or aerosols.[9]

Do not eat, drink, or smoke in the laboratory.[8]

2.3 First Aid Measures
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Exposure First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[9] If irritation persists, seek

medical attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.

[7] Remove contact lenses if present and easy

to do. Continue rinsing.[7] Seek immediate

medical attention.[8]

Inhalation

Move the person to fresh air.[9] If breathing is

difficult, provide oxygen. Seek medical attention.

[9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[9] Seek immediate medical attention.[8]

Storage Guidelines
Proper storage is crucial to maintain the integrity and stability of Butylcycloheptylprodigiosin.

Parameter Recommendation

Temperature
Store in a cool, dry place.[11] For long-term

storage, it is recommended to store at -20°C.

Light
Protect from light.[3][4] Store in a light-resistant

container (e.g., amber vial).

Atmosphere

For optimal stability, especially for long-term

storage or if the compound is in solution,

consider storing under an inert atmosphere

(e.g., argon or nitrogen).

Container Keep the container tightly closed.[11]

Incompatibilities Avoid strong oxidizing agents.
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4.1 Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of Butylcycloheptylprodigiosin for use in

experiments.

Materials:

Butylcycloheptylprodigiosin solid

Anhydrous organic solvent (e.g., DMSO, ethanol, or chloroform)

Sterile, light-resistant microcentrifuge tubes or vials

Calibrated micropipettes

Analytical balance

Procedure:

Equilibrate the Butylcycloheptylprodigiosin container to room temperature before opening.

In a chemical fume hood, weigh the desired amount of the compound using an analytical

balance.

Add the appropriate volume of the chosen solvent to achieve the desired stock concentration

(e.g., 10 mM).

Vortex or sonicate briefly to ensure complete dissolution. The solution should be a clear,

deep red.

Aliquot the stock solution into smaller, single-use volumes in light-resistant tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

4.2 Determination of Solubility
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Objective: To determine the approximate solubility of Butylcycloheptylprodigiosin in various

solvents.

Materials:

Butylcycloheptylprodigiosin solid

A panel of solvents (e.g., water, PBS, ethanol, methanol, DMSO, chloroform)

Small glass vials

Vortex mixer

Spectrophotometer (optional)

Procedure:

Add a small, known amount of Butylcycloheptylprodigiosin (e.g., 1 mg) to a series of vials.

To each vial, add a small, incremental volume of a different solvent (e.g., 100 µL).

Vortex vigorously for 1-2 minutes.

Visually inspect for complete dissolution.

If the compound dissolves, continue adding the compound in known increments until

saturation is reached (i.e., solid material remains undissolved).

If the compound does not dissolve, continue adding the solvent in known increments until

dissolution is achieved.

Quantify the solubility by recording the amount of compound dissolved in a specific volume

of solvent. A spectrophotometer can be used to measure the absorbance of the saturated

solution to calculate the concentration if a molar extinction coefficient is known or

determined.
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5.1 Experimental Workflow for Stock Solution Preparation

Equilibrate Compound to Room Temperature

Weigh Compound in Fume Hood

Add Solvent to Desired Concentration

Dissolve (Vortex/Sonicate)

Aliquot into Light-Resistant Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Butylcycloheptylprodigiosin stock solutions.

5.2 Postulated General Signaling Pathway for Prodigiosins

Prodigiosins are known to induce apoptosis in cancer cells, though the exact mechanism for

Butylcycloheptylprodigiosin is not yet elucidated.[1] The following diagram illustrates a

generalized pathway based on the known activities of prodigiosin compounds.
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Butylcycloheptylprodigiosin

Cell Membrane Disruption
(Ion Transport)
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Click to download full resolution via product page

Caption: Postulated mechanism of prodigiosin-induced apoptosis.

5.3 Logical Relationship for Handling and Storage
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Butylcycloheptylprodigiosin

Properties:
- Light Sensitive

- Potentially Bioactive
- Poor Water Solubility

Safe Handling:
- Use PPE

- Work in Fume Hood
- Avoid Contact & Inhalation

Proper Storage:
- Cool & Dry (-20°C)
- Protect from Light

- Tightly Sealed

Ensures Compound Stability and User Safety

Click to download full resolution via product page

Caption: Relationship between compound properties, handling, and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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